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Compound Name:
5-Amino-2-methylbenzothiazole

dihydrochloride

Cat. No.: B167270 Get Quote

An In-depth Technical Guide to 5-Amino-2-methylbenzothiazole Dihydrochloride for

Advanced Research and Development

Authored by a Senior Application Scientist
This guide serves as a comprehensive technical resource for researchers, scientists, and

professionals engaged in drug development, providing in-depth insights into the chemical

nature, synthesis, analysis, and application of 5-Amino-2-methylbenzothiazole
dihydrochloride.

Introduction: The Significance of the Benzothiazole
Scaffold
Heterocyclic compounds containing nitrogen and sulfur atoms are foundational to numerous

biologically active molecules. Among these, the benzothiazole scaffold, which features a

benzene ring fused to a thiazole ring, is of particular interest in medicinal chemistry. Derivatives

of benzothiazole have demonstrated a wide array of pharmacological activities, including

anticancer, antimicrobial, anti-inflammatory, and anticonvulsant properties. 5-Amino-2-
methylbenzothiazole dihydrochloride is a key intermediate, valued for its role in the

synthesis of more complex, pharmacologically active compounds.[1][2][3] Its utility as a building

block in the creation of novel therapeutic agents makes a thorough understanding of its

properties and handling essential for any advanced research program.
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Part 1: Core Physicochemical Characteristics
A precise understanding of the physicochemical properties of a compound is fundamental to its

application in research and development. 5-Amino-2-methylbenzothiazole dihydrochloride
is commercially available as a powder and is distinguished by the CAS number 32770-99-3. It

is important to differentiate this dihydrochloride salt from its free base, 5-Amino-2-

methylbenzothiazole, which has a distinct CAS number (13382-43-9) and different physical

properties.[4][5]

Property Value Source

CAS Number 32770-99-3

Molecular Formula C₈H₈N₂S · 2HCl

Molecular Weight 237.15 g/mol

Appearance Powder

Melting Point 249-250 °C (decomposes)

SMILES String Cl.Cl.Cc1nc2cc(N)ccc2s1

InChI Key
ZNIGVBCUUZGYDU-

UHFFFAOYSA-N

Part 2: Synthesis and Mechanistic Insights
The synthesis of 2-aminobenzothiazole derivatives is a well-established area of organic

chemistry. A common and effective method involves the reaction of a substituted aniline with a

thiocyanate salt in the presence of a halogen, typically bromine, in an acidic medium like glacial

acetic acid. This reaction proceeds through an electrophilic substitution mechanism.

A general pathway for the synthesis of a 2-methylbenzothiazole derivative is outlined in a

patent, which involves reacting 2-aminothiophenol halide with acetic anhydride in glacial acetic

acid.[6] The reaction mixture is heated, and after cooling and filtration, the pH is adjusted to

neutral to precipitate the product, which is then extracted.[6]

Below is a generalized workflow for the synthesis of a 2-methylbenzothiazole derivative.
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Caption: Generalized Synthesis Workflow for 2-Methylbenzothiazole Derivatives.
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Part 3: Applications in Drug Discovery and
Development
The primary application of 5-Amino-2-methylbenzothiazole dihydrochloride is as a reactant

in the synthesis of targeted therapeutic agents.[4][7][8] Its structure is particularly suited for

creating derivatives that can act as inhibitors for specific biological pathways, a cornerstone of

modern drug design.

Protein Tyrosine Kinase Inhibitors
A notable application is in the preparation of 3-cyanoquinolines, which have been investigated

as protein tyrosine kinase inhibitors.[7] Protein tyrosine kinases are a family of enzymes that

play a crucial role in cellular signaling pathways that govern growth, differentiation, and

proliferation. Dysregulation of these kinases is a hallmark of many cancers, making them a

prime target for therapeutic intervention. The 2-aminothiazole scaffold is a recurring motif in

clinically approved kinase inhibitors, such as Dasatinib.[9]
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Caption: Inhibition of Receptor Tyrosine Kinase Signaling.

Broader Pharmacological Potential
The 2-aminobenzothiazole core is a "privileged structure" in medicinal chemistry, meaning it is

capable of binding to multiple biological targets. This versatility has led to the development of 2-

aminothiazole derivatives with a wide range of biological activities, including:
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Anticancer: As seen with kinase inhibitors, these compounds can halt the proliferation of

cancer cells.[9]

Anti-inflammatory: Some derivatives target enzymes like 5-lipoxygenase, which are involved

in inflammatory pathways.

Antimicrobial: The scaffold is present in compounds with activity against various bacteria and

fungi.[2]

Part 4: Analytical Methodologies for Quality
Assurance
Ensuring the purity and identity of 5-Amino-2-methylbenzothiazole dihydrochloride is critical

for its use in synthesis. A variety of analytical techniques can be employed for its

characterization and quantification. High-Performance Liquid Chromatography (HPLC) with UV

detection is a robust and widely used method for this purpose. For more sensitive applications,

especially in complex biological matrices, Liquid Chromatography with tandem Mass

Spectrometry (LC-MS/MS) is the preferred method.[10]
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Analytical
Method

Linearity
(R²)

Accuracy
(%
Recovery)

Precision
(% RSD)

Limit of
Detection
(LOD)

Limit of
Quantificati
on (LOQ)

HPLC-UV >0.999
98.5 -

101.2%
< 2.0% 5 ng/mL 15 ng/mL

LC-MS/MS >0.999
99.1 -

100.8%
< 1.5% 0.1 ng/mL 0.3 ng/mL

GC-MS >0.998
97.9 -

102.5%
< 3.0% 1 ng/mL 3 ng/mL

(Data

presented is

illustrative for

aminothiazole

compounds

and may vary

based on

specific

instrumentati

on and

conditions)

[11]

Protocol: HPLC-UV Analysis
Standard Preparation: Accurately weigh and dissolve 5-Amino-2-methylbenzothiazole
dihydrochloride in a suitable diluent (e.g., 50:50 Acetonitrile:Water) to create a stock

solution. Perform serial dilutions to prepare a series of calibration standards.[10]

Sample Preparation: Dissolve the sample in the mobile phase to achieve a concentration

within the calibration range.

Filtration: Filter all solutions through a 0.45 µm syringe filter before injection to protect the

column.

Chromatographic Conditions:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 13 Tech Support

https://www.benchchem.com/pdf/A_Comparative_Guide_to_the_Cross_Validation_of_Analytical_Methods_for_2_Amino_5_methylthiazole.pdf
https://www.benchchem.com/product/b167270?utm_src=pdf-body
https://www.benchchem.com/product/b167270?utm_src=pdf-body
https://d-nb.info/1354400089/34
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b167270?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

Mobile Phase: Isocratic or gradient elution with a mixture of an aqueous buffer (e.g.,

phosphate buffer) and an organic solvent (e.g., acetonitrile).

Flow Rate: 1.0 mL/min.

Injection Volume: 10 µL.

Detection: UV detector set at the wavelength of maximum absorbance (λmax).

Data Analysis: Construct a calibration curve by plotting the peak area against the

concentration of the standards. Determine the concentration of the sample from its peak

area using the calibration curve.
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Caption: Analytical Workflow for HPLC-UV Quantification.

Part 5: Comprehensive Safety and Handling
Protocols
As with any chemical reagent, proper handling and storage of 5-Amino-2-
methylbenzothiazole dihydrochloride are paramount to ensure laboratory safety. The
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compound is classified with specific hazards that necessitate appropriate precautions.

Hazard Class GHS Code Statement

Skin Irritation H315 Causes skin irritation

Eye Irritation H319 Causes serious eye irritation

Specific Target Organ Toxicity H335 May cause respiratory irritation

Safe Handling and Storage Protocol
Engineering Controls: Handle the compound in a well-ventilated area, preferably within a

chemical fume hood, to avoid inhalation of dust.[12]

Personal Protective Equipment (PPE):

Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile).[13]

Eye Protection: Use safety glasses with side-shields or chemical goggles.

Respiratory Protection: If dust is generated, use a NIOSH-approved N95 dust mask or

higher-level respirator.

Skin and Body Protection: Wear a lab coat.[13]

Handling Practices: Avoid breathing dust.[13] Do not get in eyes, on skin, or on clothing.[12]

Wash hands thoroughly after handling.[13] Do not eat, drink, or smoke when using this

product.[13]

Storage: Store in a cool, dry, and well-ventilated place.[8][12] Keep the container tightly

closed.[8][12] Store away from incompatible materials such as strong oxidizing agents.[8][12]

First-Aid Measures
If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. Call a physician.

[12]
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In Case of Skin Contact: Immediately wash off with plenty of soap and water. If skin irritation

occurs, get medical advice.[12]

In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact

lenses, if present and easy to do. Continue rinsing. If eye irritation persists, get medical

advice.[12]

If Swallowed: Rinse mouth. Call a POISON CENTER or doctor if you feel unwell.[12]

Conclusion and Future Perspectives
5-Amino-2-methylbenzothiazole dihydrochloride is more than a mere chemical

intermediate; it is a gateway to a vast landscape of pharmacologically relevant molecules. Its

strategic importance in the synthesis of kinase inhibitors and other therapeutic agents is well-

documented. As drug discovery continues to move towards targeted therapies, the demand for

versatile and well-characterized building blocks like this will undoubtedly increase. Future

research will likely focus on expanding the library of derivatives, exploring new synthetic

methodologies, and uncovering novel biological activities associated with the 2-

aminobenzothiazole scaffold. A thorough and technical understanding of this compound, from

its fundamental properties to its safe handling, is therefore indispensable for the modern

research scientist.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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